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Compound of Interest

Compound Name: Flutolanil

Cat. No.: B150245

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the preparation of Flutolanil stock solutions for
use in various laboratory experiments. Flutolanil is a benzanilide fungicide that acts as a
succinate dehydrogenase inhibitor (SDHI).[1][2] Accurate and consistent preparation of stock
solutions is critical for obtaining reliable and reproducible experimental results. This note covers
the physicochemical properties of Flutolanil, necessary safety precautions, a step-by-step
protocol for solubilization, and recommended storage conditions.

Physicochemical Properties of Flutolanil

A summary of key physicochemical properties for Flutolanil is presented below. These
parameters are essential for calculating concentrations and understanding the compound's
behavior in different solvents.
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Property Value Reference
Molecular Formula C17H16F3NO:2 [31141[5]
Molecular Weight 323.31 g/mol [1][4]
Appearance White crystalline solid [31[4]
Melting Point 108°C [1114]

LogP 3.7 [1][4]

Purity >98% [3]

Solubility Data

Flutolanil exhibits poor solubility in aqueous solutions but is soluble in several organic

solvents.[3][6] Dimethyl sulfoxide (DMSO) is a common and effective solvent for preparing

high-concentration stock solutions.

Solubility (at 20°C unless

Solvent specified) Reference
Water 8.01 - 9.6 mg/L [1][21[4]
DMSO ~30 mg/mL [31[5]
Dimethylformamide (DMF) ~30 mg/mL [31[5]
Ethanol ~10 mg/mL [31[5]
Methanol 606 g/L (606 mg/mL) [1]

Acetone 642 g/L (642 mg/mL) [1]

DMSO:PBS (pH 7.2) (1:3)

~0.25 mg/mL (when diluted
from DMSO stock)

[3][5]

Experimental Workflow Diagram

The following diagram outlines the general workflow for preparing a Flutolanil stock solution.
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Start: Stock Solution Preparation

1. Calculate and Weigh Flutolanil
(Purity 298%)

i

2. Add appropriate volume of
high-purity solvent (e.g., DMSO)

l

3. Dissolve the compound
(Vortexing, sonication may be required)

Precipitate remains

4. Visually inspect for
complete dissolution

Solution is clear

5. Aliquot into sterile,
light-protecting cryovials

6. Store at recommended temperature
(-20°C or -80°C)

Sy Sy

| N
| Working Solution Preparation
2 N

A. Thaw a stock aliquot

;

B. Dilute with aqueous buffer
(e.g., PBS) to final concentration

:

C. Use immediately
(Do not store for >24 hours)

Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing Flutolanil stock and working solutions.
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Materials and Equipment

¢ Flutolanil (crystalline solid, purity >98%)

o High-purity Dimethyl Sulfoxide (DMSO), anhydrous
e Phosphate-Buffered Saline (PBS), pH 7.2

» Analytical balance

e Spatula

» Weighing paper/boat

« Sterile conical tubes or glass vials

e Micropipettes and sterile tips

o Vortex mixer

e Sonicator (optional)

» Sterile, amber, or light-protecting cryovials for storage

o Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Safety Precautions

Flutolanil should be considered hazardous. Always handle the compound in a well-ventilated
area or a chemical fume hood.[7]

e Handling: Avoid creating dust. Do not ingest, inhale, or allow contact with eyes, skin, or
clothing.[3]

o PPE: Wear appropriate personal protective equipment, including a lab coat, safety glasses,
and chemical-resistant gloves.[7]

» Disposal: Dispose of waste materials according to local, state, and federal regulations.[7]
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o First Aid:

Skin Contact: Wash with plenty of soap and water.

o

[¢]

Eye Contact: Rinse opened eye for several minutes under running water.[8]

[¢]

Inhalation: Move to fresh air. Consult a doctor if complaints arise.[8]

[e]

Ingestion: If symptoms persist, consult a doctor.[8]

Protocol: Preparing a 10 mM Flutolanil Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used
concentration for laboratory experiments.

1. Calculation:
» Molecular Weight (MW) of Flutolanil = 323.31 g/mol .
e To prepare a 10 mM (0.010 mol/L) solution, you need:
o Mass (mg) = Molarity (mol/L) * Volume (L) * MW (g/mol) * 1000 (mg/q)
o For 1 mL (0.001L): Mass =0.010 * 0.001 * 323.31 * 1000 = 3.23 mg
o For 10 mL (0.010 L): Mass = 0.010 * 0.010 * 323.31 * 1000 = 32.33 mg
2. Weighing:
o Tare the analytical balance with a clean weighing boat.

» Carefully weigh out the calculated amount of Flutolanil solid (e.g., 32.33 mg for a 10 mL

final volume).

3. Dissolution:
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o Transfer the weighed Flutolanil into a sterile conical tube or glass vial of the appropriate size
(e.g., 15 mL tube for a 10 mL solution).

» Using a micropipette, add the calculated volume of high-purity DMSO (e.g., 10 mL).

o Cap the tube securely and vortex at high speed for 1-2 minutes until the solid is completely
dissolved.

 Visually inspect the solution against a light source to ensure there are no visible particles or
precipitate. If dissolution is slow, brief sonication in a water bath can be applied.

4. Aliquoting and Storage:

e Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile,
amber, or light-protecting cryovials. This prevents contamination and degradation from
repeated freeze-thaw cycles.

o Clearly label each vial with the compound name, concentration (10 mM), solvent (DMSO),
preparation date, and your initials.

Protocol: Preparing an Aqueous Working Solution

Flutolanil is sparingly soluble in agueous buffers.[3] Therefore, working solutions should be
prepared fresh daily by diluting the high-concentration organic stock solution.

1. Dilution:
e Thaw one aliquot of the 10 mM Flutolanil stock solution at room temperature.

e To prepare a working solution (e.g., 10 uM in PBS), dilute the stock solution 1:1000 in the
desired aqueous buffer.

o Example: Add 1 pL of the 10 mM DMSO stock to 999 uL of PBS to get a final volume of 1
mL.

» Mix thoroughly by vortexing or inverting the tube. The final DMSO concentration in this
example would be 0.1%.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b150245?utm_src=pdf-body
https://www.benchchem.com/product/b150245?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/33146.pdf
https://www.benchchem.com/product/b150245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Note: It is crucial to add the DMSO stock to the aqueous buffer and not the other way around to
prevent precipitation.

Storage and Stability

Proper storage is essential to maintain the integrity of Flutolanil and its solutions.

e Solid Compound: Store the crystalline solid in a tightly sealed container at -20°C.[3][5] Some
suppliers recommend refrigeration (2-10°C).[7]

o Stock Solutions: Store DMSO stock solution aliquots at -20°C for up to one month or at
-80°C for up to six months.[9] Avoid repeated freeze-thaw cycles.

e Aqueous Solutions: Aqueous working solutions are not stable and should be prepared fresh
for each experiment. It is not recommended to store aqueous solutions for more than one
day.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of Flutolanil Stock
Solutions for Laboratory Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150245#preparing-flutolanil-stock-solutions-for-
laboratory-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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